![molecular formula C11H7ClN2O B2880769 3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile CAS No. 320424-75-7](/img/structure/B2880769.png)
3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile
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Overview
Description
The compound “3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile” is a chemical substance with the IUPAC name: 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl chloride . It is used in laboratory chemicals .
Synthesis Analysis
A new and efficient protocol has been developed for the synthesis of a similar compound, ketamine, by using a hydroxy ketone intermediate . The synthesis of this drug has been done in five steps .Molecular Structure Analysis
The molecular structure of a similar compound, (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, was elucidated using single-crystal X-ray diffraction technique .Chemical Reactions Analysis
In a study, a library of new 3-(2-chlorophenyl)- and 3-(3-chlorophenyl)-pyrrolidine-2,5-dione-acetamides as potential anticonvulsant and antinociceptive agents was synthesized .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 2-(3-chlorophenyl)prop-2-en-1-ol, include a molecular formula of C9H9ClO, a molecular weight of 168.62000, and it does not have available data for density, boiling point, melting point, and flash point .Scientific Research Applications
Spectroscopic Characterization and Nonlinear Optical (NLO) Properties
A study by Wazzan, Al-Qurashi, and Faidallah (2016) focused on the structural parameters and spectroscopic characterization of closely related compounds, including 4-(4-chlorophenyl)-2-oxo-1,2,5,6-tetrahydrobenzo[h]quinoline-3-carbonitrile. They performed DFT and TD-DFT/PCM calculations, which could be relevant for understanding similar compounds like 3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile. Their findings include insights into NLO properties and electronic interactions, potentially applicable to the compound of interest (Wazzan, Al-Qurashi, & Faidallah, 2016).
Corrosion Inhibition
A study by Yadav, Gope, Kumari, and Yadav (2016) investigated pyranopyrazole derivatives for mild steel corrosion inhibition. While not directly examining 3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile, the research methods and findings on molecular structure and corrosion inhibition could be relevant for similar compounds (Yadav, Gope, Kumari, & Yadav, 2016).
Optoelectronic and Charge Transport Properties
The study by Irfan et al. (2020) delved into the optoelectronic and charge transport properties of compounds including 4-(4-chlorophenyl)-8-methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile. Their approach, focusing on quantum chemical insights and molecular orbitals, may offer relevant insights for the optoelectronic applications of 3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile (Irfan et al., 2020).
Antimicrobial and Cytotoxic Activity
Research by Hussein, Al-Shareef, Aboellil, and Elhady (2015) on novel substituted 6′-(4-chlorophenyl)-3,4′-bipyridine-3′-carbonitriles highlighted their antimicrobial and cytotoxic activity. While focusing on different but structurally similar compounds, this study could provide a foundation for exploring the antimicrobial potential of 3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile (Hussein, Al-Shareef, Aboellil, & Elhady, 2015).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2O/c1-7-9(6-13)11(14-15-7)8-4-2-3-5-10(8)12/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRKKASBLGOQPQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chlorophenyl)-5-methyl-1,2-oxazole-4-carbonitrile |
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